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Compound of Interest

Compound Name: Isoamylamine

Cat. No.: B031083

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of
isoamylamine, complete with detailed experimental protocols for their determination. This
document is intended to serve as a valuable resource for laboratory researchers, chemists, and
professionals in the field of drug development who require precise physicochemical data for
this compound.

Physicochemical Data of Isoamylamine

Isoamylamine, also known as 3-methyl-1-butanamine, is a primary aliphatic amine. Itis a
colorless to pale yellow liquid with a characteristic strong, ammonia-like odor. It finds use in
organic synthesis, and as a flavoring agent. The key physical properties of isoamylamine are
summarized in the table below.
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Property Value Citations
Boiling Point 95-97 °C (at 760 mm Hg) [1112][3]
Melting Point -60 °C [11[2][4]
Molecular Formula CsHisN [1]
Molecular Weight 87.16 g/mol [1]
Density 0.751 g/mL (at 25 °C) [2]

Flash Point 18 °C [5]

Water Solubility Soluble [1][6]

Experimental Protocols for Determination of Boiling
and Melting Points

Accurate determination of the boiling and melting points of a substance is crucial for its
identification, purity assessment, and for predicting its behavior in various experimental and
industrial processes. The following sections detail standard laboratory procedures for these
measurements.

Determination of Boiling Point (Micro-Reflux Method)

This method is suitable for determining the boiling point of a small volume of liquid.
Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil, or a metal heating block)

Clamps and stand
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Procedure:
e A small amount of the isoamylamine sample is placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid sample.

e The test tube is then attached to a thermometer, ensuring the bulb of the thermometer is
level with the sample.

e The assembly is immersed in a heating bath (like a Thiele tube filled with paraffin oil). The
heating bath should be heated gently and uniformly.

o As the temperature rises, a stream of air bubbles will be observed escaping from the open
end of the capillary tube.

e Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.

e The heat source is then removed, and the bath is allowed to cool slowly.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point of the liquid.[3] This is the point at which the vapor pressure of the liquid equals
the external atmospheric pressure.[3]

Determination of Melting Point

Given that isoamylamine has a very low melting point (-60 °C), this procedure requires a
cooling bath rather than a heating apparatus.

Apparatus:
o Capillary tube (sealed at one end)
o Thermometer (low-temperature range)

e Cooling bath (e.g., a Dewar flask filled with a mixture of dry ice and acetone or ethanol)
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e Stirring rod

Procedure:

A small amount of liquid isoamylamine is introduced into a capillary tube, which is then
sealed.

e The capillary tube is attached to a low-temperature thermometer.

o The assembly is placed in a cooling bath. The temperature of the bath should be gradually
lowered.

o The sample is observed closely. The temperature at which the liquid solidifies is recorded.
e The cooling bath is then allowed to slowly warm up.

e The temperature at which the solid sample begins to melt and the temperature at which it
becomes completely liquid are recorded. This range is the melting point. For a pure
substance, this range should be narrow.

Diagrams and Workflows

The following diagrams illustrate the experimental workflow for determining the boiling point of
isoamylamine and a known signaling pathway in which it is involved.
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Experimental workflow for boiling point determination.
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Isoamylamine is recognized as a plant and bacterial metabolite.[7] Recent research has also
suggested a role for isoamylamine in modulating inflammatory responses. Specifically, it has
been shown to attenuate MMP-9 expression through the p-ERK/p-p38 signaling pathway in the
early stages of endotoxemic shock in mice.[8]
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Simplified signaling pathway involving Isoamylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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